Cas no 898753-32-7 ( )

• Product Name: &nbsp
• CAS No: 898753-32-7
• MF: C₁₂H₁₃FO₃
• MW: 224.228227376938
• CID: 872518
• PubChem ID: 24727405
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(2-fluorophenyl)-4-oxobutanoate
• ETHYL 4-(2-FLUOROPHENYL)-4-OXOBUTYRATE
• AKOS010910873
• MFCD01320293
• FT-0748694
• 898753-32-7
• ETHYL4-(2-FLUOROPHENYL)-4-OXOBUTYRATE
• DTXSID80645630
•  

• MDL： MFCD01320293
• Inchi： 1S/C12H13FO3/c1-2-16-12(15)8-7-11(14)9-5-3-4-6-10(9)13/h3-6H,2,7-8H2,1H3
• InChI Key： NIHGNYNVGSYZIG-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(CCC(=O)OCC)=O

Computed Properties

• Exact Mass: 224.08500
• Monoisotopic Mass: 224.08487243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.151
• Boiling Point: 324.2°C at 760 mmHg
• Flash Point: 145°C
• Refractive Index: 1.493
• PSA: 43.37000
• LogP: 2.35170